Cas no 955218-73-2 (2-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzamide)

• Product Name: 2-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzamide
• CAS No: 955218-73-2
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 6305627
• PubChem ID: 16918209
• Update Time: 2025-10-28

2-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzamide
• AKOS024643525
• 955218-73-2
• 2-methyl-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzamide
• F2370-0028
• 2-methyl-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)benzamide

• Inchi： 1S/C19H20N2O2/c1-14-7-5-6-10-17(14)19(23)20-12-15-11-18(22)21(13-15)16-8-3-2-4-9-16/h2-10,15H,11-13H2,1H3,(H,20,23)
• InChI Key： CMHILJYZKSNBNB-UHFFFAOYSA-N
• SMILES： O=C1CC(CNC(C2C=CC=CC=2C)=O)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.152477885g/mol
• Monoisotopic Mass: 308.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)methylbenzamide

Introduction to 2-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-yl)methylbenzamide (CAS No. 955218-73-2)

2-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-yl)methylbenzamide, with the CAS number 955218-73-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methylbenzamide moiety and a substituted pyrrolidine ring. These structural elements contribute to its potential biological activities and make it a subject of interest for various therapeutic applications.

The chemical structure of 2-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-yl)methylbenzamide consists of a benzamide core with a methyl group at the para position, and an N-substituted pyrrolidine ring that contains an oxo group and a phenyl substituent. The presence of these functional groups imparts specific chemical properties, such as solubility, stability, and reactivity, which are crucial for its pharmacological evaluation.

In recent years, extensive research has been conducted to explore the biological activities of 2-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-yl)methylbenzamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-yl)methylbenzamide effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory effects, 2-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-yl)methylbenzamide has also been investigated for its neuroprotective properties. Research conducted by a team at the University of California demonstrated that this compound could protect neuronal cells from oxidative stress-induced damage. This finding is particularly significant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 2-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-yl)methylbenzamide has been another focus of recent studies. Data from preclinical trials indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it exhibits good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. These characteristics suggest that 2-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-yl)methylbenzamide could be developed into an effective oral medication for various medical conditions.

In addition to its therapeutic potential, the synthesis and chemical characterization of 2-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-yl)methylbenzamide have been extensively studied. Several synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One notable synthetic method involves the reaction of 2-methylbenzoyl chloride with 3-amino-pyrrolidinone in the presence of a suitable base. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety profile of 2-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-yl)methylbenzamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its further development as a safe and effective pharmaceutical agent.

In conclusion, 2-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-yl)methylbenzamide (CAS No. 955218-73-2) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in the treatment of inflammatory conditions, chronic pain, and neurodegenerative diseases make it an exciting area of research in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds great promise for future clinical applications.